Cas no 1060165-71-0 (N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide)

• Product Name: N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide
• CAS No: 1060165-71-0
• MF: C₁₅H₁₉N₃O₃S₂
• MW: 353.459660768509
• CID: 5855056
• PubChem ID: 44086230
• Update Time: 2025-08-02

N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-methylsulfonylpiperidine-3-carboxamide
• N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide
• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-(methylsulfonyl)piperidine-3-carboxamide
• AKOS024499963
• F5140-0077
• 1060165-71-0

• Inchi： 1S/C15H19N3O3S2/c1-23(20,21)18-7-3-4-10(9-18)14(19)17-15-12(8-16)11-5-2-6-13(11)22-15/h10H,2-7,9H2,1H3,(H,17,19)
• InChI Key： PQWVBOZBHAHPRI-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCC(C(NC2SC3CCCC=3C=2C#N)=O)C1

Computed Properties

• Exact Mass: 353.08678382g/mol
• Monoisotopic Mass: 353.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide

Introduction to N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 1060165-71-0) and Its Emerging Applications in Chemical Biology

N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 1060165-71-0) is a structurally intricate compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of a 3-cyano group and a 4H,5H,6H-cyclopenta[b]thiophen core enhances its potential as a bioactive molecule, offering multiple sites for functionalization and interaction with biological targets.

The methanesulfonylpiperidine moiety in the compound’s structure contributes to its solubility and bioavailability, which are critical factors in drug design. Piperidine derivatives are well-documented for their role in medicinal chemistry, often serving as key components in small-molecule drugs due to their ability to modulate enzyme activity and receptor binding. The incorporation of a carboxamide group further expands the compound’s versatility, allowing for further derivatization and optimization of its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide with various biological targets. Studies have indicated that this compound exhibits strong binding affinity for certain enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. The 3-cyano group has been shown to play a crucial role in stabilizing the compound’s interactions with these targets, enhancing its efficacy.

In addition to its anti-inflammatory potential, N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide has also been investigated for its neuroprotective properties. Preclinical studies suggest that the compound may interfere with the aggregation of amyloid-beta peptides, a hallmark of Alzheimer’s disease. The cyclopenta[b]thiophen core is particularly interesting as it mimics natural bioactive scaffolds found in neuroprotective compounds. This structural motif has been associated with enhanced blood-brain barrier penetration, which is essential for effective central nervous system drug delivery.

The synthesis of N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal catalysis and flow chemistry, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also minimize environmental impact by reducing waste generation.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery programs targeting neurological disorders. The combination of structural features—such as the 3-cyano, methanesulfonylpiperidine, and carboxamide groups—provides a rich framework for medicinal chemists to explore new analogs with improved pharmacokinetic profiles. Recent publications highlight the use of structure-based drug design (SBDD) approaches to optimize N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide derivatives for enhanced selectivity and reduced side effects.

The growing interest in this compound is also driven by its potential applications in oncology research. Preliminary data suggest that it may inhibit the activity of certain kinases involved in cancer cell proliferation. The cyclopenta[b]thiophen scaffold has been identified as a promising pharmacophore in anticancer agents due to its ability to disrupt critical signaling pathways. Further investigation into the mechanistic basis of its action could uncover novel therapeutic strategies against various types of cancer.

As research progresses, N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 1060165-71-0) is expected to play an increasingly important role in chemical biology and drug development. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its therapeutic potential. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and CRISPR-based genetic assays, researchers can accelerate the discovery of new derivatives with optimized biological activity.

The future prospects of this compound are further bolstered by ongoing advancements in green chemistry principles. Sustainable synthetic routes will be crucial for large-scale production while maintaining high standards of quality control. Innovations such as biocatalysis and solvent-free reactions offer promising alternatives to traditional synthetic methods without compromising efficiency or yield.

In conclusion, N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpiperidine-3-carboxamide represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel drugs targeting neurological disorders and cancer. As research continues to uncover new biological functions and synthetic strategies for this compound, it is poised to make substantial contributions to human health and well-being.